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Compound of Interest

Compound Name: NMDA receptor potentiator-1

CAS No.: 486427-18-3

Cat. No.: B6582588

Get Quote

An in-depth analysis of the scientific literature reveals that "NMDA receptor potentiator-1" is

not a universally recognized designation for a specific chemical entity. Rather, it likely

represents a placeholder for a lead compound within a particular research program or

publication. To provide a comprehensive technical guide on the structure-activity relationship

(SAR) of NMDA receptor potentiators, this document will focus on a well-characterized class of

GluN2A-selective N-methyl-D-aspartate (NMDA) receptor positive allosteric modulators

(PAMs). We will use a representative compound from this class, designated here as

"Compound 1," as a foundational example to explore its SAR.

Introduction to NMDA Receptor Potentiators
NMDA receptors are ligand-gated ion channels crucial for synaptic plasticity, learning, and

memory. Their dysfunction is implicated in various neurological and psychiatric disorders,

including schizophrenia, depression, and Alzheimer's disease. NMDA receptor PAMs are

compounds that enhance the receptor's response to the endogenous co-agonists, glutamate

and glycine, without directly activating the receptor themselves. This modulatory approach

offers a more subtle and potentially safer therapeutic strategy compared to direct agonists.
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The focus of this guide is on a series of 2-(1H-pyrazol-1-yl)acetamide derivatives, which have

been identified as potent and selective PAMs for NMDA receptors containing the GluN2A

subunit.

Core Structure and Numbering
The core scaffold of the 2-(1H-pyrazol-1-yl)acetamide series is presented below. The structure-

activity relationship section will refer to substitutions at the R1, R2, and R3 positions.

1H-pyrazol-1compound

Experimental Workflow: Electrophysiology

HEK293 cells stably expressing human GluN1/GluN2A subunits

Cells are voltage-clamped at -60 mV

Apply a sub-maximal concentration of glutamate (1 μM) and glycine (1 μM) to elicit a baseline current

Co-apply test compound at varying concentrations with glutamate and glycine

Measure the potentiation of the NMDA receptor current

Calculate EC50 value from the concentration-response curve
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Mechanism of NMDA Receptor Potentiation

Glutamate

NMDA ReceptorGlycine

PAM (e.g., Compound 1)

Increased Channel Open Probabilityincreases Enhanced Ca2+ Influx Downstream Signaling Cascades

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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